Cas no 1036761-96-2 (3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester)

3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life by protecting the boronic acid moiety from protodeboronation, while the N-methylaminocarbonylmethyl substituent contributes to improved solubility in organic solvents. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where controlled coupling reactions are essential. Its structural features facilitate efficient transmetalation with palladium catalysts, enabling high-yield formation of biaryl and heteroaryl products. The product is typically supplied as a crystalline solid with high purity, ensuring consistent performance in demanding synthetic applications.
3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester structure
1036761-96-2 structure
Product name:3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester
CAS No:1036761-96-2
MF:C15H22BNO3
MW:275.151084423065
MDL:MFCD17015826
CID:829098
PubChem ID:53217187

3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
    • N-Methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
    • 3-(N-Methylaminocarbonyl)methylphenylboronic acid, pinacol ester
    • F87731
    • N-METHYL-2-[3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ACETAMIDE
    • BS-26011
    • 1036761-96-2
    • SCHEMBL13336438
    • MFCD17015826
    • DTXSID40682288
    • Z2044811973
    • CS-0175480
    • EN300-7364364
    • AKOS016004762
    • 3-(N-Methylaminocarbonyl)methylphenylboronic acid pinacol ester
    • DB-356542
    • 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester
    • MDL： MFCD17015826
    • Inchi： 1S/C15H22BNO3/c1-14(2)15(3,4)20-16(19-14)12-8-6-7-11(9-12)10-13(18)17-5/h6-9H,10H2,1-5H3,(H,17,18)
    • InChI Key： LWIZOGWOSMFUEW-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=C(CC(NC)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 275.16900
  • Monoisotopic Mass: 275.1692737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 51.05000
  • LogP: 2.11460

3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester Security Information

3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7364364-0.1g
N-methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
 1036761-96-2 95%
0.1g
 $83.0 2023-05-05
TRC
M333323-500mg
3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester
 1036761-96-2
500mg
 $ 340.00 2022-06-03
Alichem
A019120380-5g
N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
 1036761-96-2 95%
5g
 $1272.60 2023-09-04
Enamine
EN300-7364364-0.5g
N-methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
 1036761-96-2 95%
0.5g
 $188.0 2023-05-05
Ambeed
A535037-1g
N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
 1036761-96-2 96%
1g
 $168.0 2024-04-26
Aaron
AR008TJL-250mg
N-methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
 1036761-96-2 96%
250mg
 $60.00 2025-02-13
A2B Chem LLC
AE10437-100mg
3-(N-Methylaminocarbonyl)methylphenylboronic acid, pinacol ester
 1036761-96-2 96%
100mg
 $29.00 2024-04-20
1PlusChem
1P008TB9-1g
N-Methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
 1036761-96-2 96%
1g
 $123.00 2023-12-26
1PlusChem
1P008TB9-5g
N-Methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
 1036761-96-2 96%
5g
 $458.00 2023-12-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSM065-1g
N-methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
 1036761-96-2 95%
1g
 ￥996.0 2024-04-26

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(CAS:1036761-96-2)3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester
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